Cas no 61151-04-0 (Phenol, 2,6-bis[(butylthio)methyl]-4-nitro-)

• Product name: Phenol, 2,6-bis[(butylthio)methyl]-4-nitro-
• CAS No: 61151-04-0
• MF: C₁₆H₂₅NO₃S₂
• MW: 343.504602193832
• CID: 490523
• PubChem ID: 71398951

Phenol, 2,6-bis[(butylthio)methyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-bis[(butylthio)methyl]-4-nitro-
• 2,6-bis(butylsulfanylmethyl)-4-nitrophenol
• DTXSID30820339
• 61151-04-0
• 2,6-BIS[(BUTYLSULFANYL)METHYL]-4-NITROPHENOL

• Inchi： InChI=1S/C16H25NO3S2/c1-3-5-7-21-11-13-9-15(17(19)20)10-14(16(13)18)12-22-8-6-4-2/h9-10,18H,3-8,11-12H2,1-2H3
• InChI Key： PDMVXPKYWSGAOV-UHFFFAOYSA-N
• SMILES： CCCCSCC1=CC(=CC(=C1O)CSCCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 343.12775
• Monoisotopic Mass: 343.12758601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 63.37